Cas no 2171577-17-4 (2-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid)

2-Cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its structure incorporates a cyclopropyl group and a methyl-substituted backbone, offering steric and conformational constraints that can enhance peptide stability and modulate biological activity. The Fmoc protecting group ensures compatibility with standard solid-phase peptide synthesis (SPPS) protocols, enabling efficient deprotection under mild basic conditions. This compound is particularly valuable for introducing unique structural motifs into synthetic peptides, facilitating research in drug discovery and biochemical studies. Its high purity and well-defined reactivity make it a reliable building block for advanced peptide engineering.
2-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid structure
2171577-17-4 structure
Product Name:2-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid
CAS No:2171577-17-4
MF:C25H28N2O5
MW:436.500226974487
CID:6330123
PubChem ID:165502583
Update Time:2025-10-30

2-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid
    • EN300-1488238
    • 2171577-17-4
    • 2-cyclopropyl-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]acetic acid
    • Inchi: 1S/C25H28N2O5/c1-14(23(28)27-22(24(29)30)16-11-12-16)15(2)26-25(31)32-13-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,14-16,21-22H,11-13H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)
    • InChI Key: PPMFBKFMGJNBKS-UHFFFAOYSA-N
    • SMILES: OC(C(C1CC1)NC(C(C)C(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

  • Exact Mass: 436.19982200g/mol
  • Monoisotopic Mass: 436.19982200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 9
  • Complexity: 686
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 105Ų

2-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1488238-0.05g
2-cyclopropyl-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]acetic acid
2171577-17-4
0.05g
$2829.0 2023-06-06
Enamine
EN300-1488238-0.1g
2-cyclopropyl-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]acetic acid
2171577-17-4
0.1g
$2963.0 2023-06-06
Enamine
EN300-1488238-0.25g
2-cyclopropyl-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]acetic acid
2171577-17-4
0.25g
$3099.0 2023-06-06
Enamine
EN300-1488238-0.5g
2-cyclopropyl-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]acetic acid
2171577-17-4
0.5g
$3233.0 2023-06-06
Enamine
EN300-1488238-1.0g
2-cyclopropyl-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]acetic acid
2171577-17-4
1g
$3368.0 2023-06-06
Enamine
EN300-1488238-2.5g
2-cyclopropyl-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]acetic acid
2171577-17-4
2.5g
$6602.0 2023-06-06
Enamine
EN300-1488238-5.0g
2-cyclopropyl-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]acetic acid
2171577-17-4
5g
$9769.0 2023-06-06
Enamine
EN300-1488238-10.0g
2-cyclopropyl-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]acetic acid
2171577-17-4
10g
$14487.0 2023-06-06
Enamine
EN300-1488238-50mg
2-cyclopropyl-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]acetic acid
2171577-17-4
50mg
$2829.0 2023-09-28
Enamine
EN300-1488238-100mg
2-cyclopropyl-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]acetic acid
2171577-17-4
100mg
$2963.0 2023-09-28

Additional information on 2-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid

Introduction to 2-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid (CAS No. 2171577-17-4)

2-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid, identified by its CAS number 2171577-17-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a cyclopropyl group, an amino acid derivative, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups imparts unique chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules.

The structure of this compound is meticulously designed to facilitate its role in drug development. The cyclopropyl moiety, known for its stability and rigidity, contributes to the overall conformational stability of the molecule, which is often a critical factor in determining its biological activity. The amino acid backbone provides a scaffold that can be further modified to enhance binding affinity to biological targets. Additionally, the Fmoc group serves as a protective moiety for the amino group during synthetic processes, ensuring selective reactivity and minimizing unwanted side reactions.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage advanced chemical scaffolds to improve efficacy and reduce toxicity. 2-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid has emerged as a promising candidate in this context due to its structural complexity and versatility. Its incorporation into drug-like molecules has shown potential in modulating various biological pathways, making it a subject of extensive research in medicinal chemistry.

One of the most compelling aspects of this compound is its potential application in the synthesis of protease inhibitors. Proteases play a crucial role in numerous physiological processes, and their dysregulation is associated with various diseases, including cancer and inflammation. By designing molecules that specifically target these enzymes, researchers aim to develop treatments that can effectively modulate disease progression. The unique structural features of 2-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid make it an ideal candidate for such applications.

Recent studies have highlighted the importance of fluorinated aromatic groups in enhancing drug bioavailability and metabolic stability. The fluorenylmethoxycarbonyl (Fmoc) group in this compound not only serves as a protective agent but also contributes to its overall pharmacokinetic properties. This has led to increased interest in exploring derivatives of this compound as potential drug candidates. Researchers are particularly interested in how modifications to the Fmoc group can influence the biological activity and pharmacological profile of the resulting molecules.

The synthesis of 2-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and selective protection-deprotection strategies, has been instrumental in achieving these goals. These methods not only enhance efficiency but also minimize waste, aligning with the principles of green chemistry.

The potential applications of this compound extend beyond protease inhibition. Its structural motifs have been explored in the development of kinase inhibitors, which are critical for treating cancers and other diseases involving aberrant signaling pathways. The cyclopropyl group, in particular, has been shown to enhance binding interactions with target proteins, improving both potency and selectivity. This has prompted researchers to investigate further modifications to optimize these interactions.

In addition to its role as an intermediate in drug synthesis, 2-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid has also been studied for its potential as a chiral building block. Chirality is a fundamental aspect of many biologically active molecules, and controlling the stereochemistry during synthesis is essential for achieving desired pharmacological effects. The presence of multiple stereocenters in this compound makes it an attractive candidate for exploring stereoselective synthetic pathways.

The growing body of research on this compound underscores its significance in modern pharmaceutical chemistry. As our understanding of biological mechanisms continues to evolve, so does our ability to design molecules that can precisely modulate these processes. 2-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid stands at the forefront of this innovation, offering new opportunities for therapeutic development.

Future studies are likely to focus on expanding the chemical space explored by this compound through structural analogs and derivatives. By systematically modifying key functional groups and exploring different synthetic strategies, researchers aim to uncover novel bioactive molecules with enhanced therapeutic potential. The insights gained from these studies will not only advance our understanding of drug design but also provide valuable tools for addressing unmet medical needs.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.